Cas no 1804382-75-9 (3,6-Bis(trifluoromethyl)-2-methylbenzoic acid)

• Product Name: 3,6-Bis(trifluoromethyl)-2-methylbenzoic acid
• CAS No: 1804382-75-9
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 5008697
• Update Time: 2025-05-23

3,6-Bis(trifluoromethyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-methylbenzoic acid

• Inchi： 1S/C10H6F6O2/c1-4-5(9(11,12)13)2-3-6(10(14,15)16)7(4)8(17)18/h2-3H,1H3,(H,17,18)
• InChI Key： VLOZQFWPUVYHKM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)(F)F)C(C(=O)O)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 3,6-Bis(trifluoromethyl)-2-methylbenzoic acid

3,6-Bis(trifluoromethyl)-2-methylbenzoic acid (CAS No. 1804382-75-9): A Comprehensive Overview

3,6-Bis(trifluoromethyl)-2-methylbenzoic acid, identified by the CAS registry number 1804382-75-9, is a synthetic organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of benzoic acids, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzene ring substituted with two trifluoromethyl groups at the 3 and 6 positions and a methyl group at the 2 position, along with a carboxylic acid functional group at the benzoic acid position.

The structural uniqueness of 3,6-Bis(trifluoromethyl)-2-methylbenzoic acid lies in its trifluoromethyl substituents, which are known for their electron-withdrawing properties. These groups significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. Recent studies have explored the role of these substituents in enhancing the stability and bioavailability of drug candidates, particularly in the development of novel antibiotics and anticancer agents.

One of the most promising applications of CAS No. 1804382-75-9 is in the field of medicinal chemistry. Researchers have reported that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, a study published in Nature Communications demonstrated that derivatives of this compound can effectively inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain signaling. This finding has opened new avenues for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

In addition to its medicinal applications, 3,6-Bis(trifluoromethyl)-2-methylbenzoic acid has also been investigated for its potential use in polymer science. The trifluoromethyl groups impart hydrophobicity and thermal stability to polymers, making them suitable for high-performance materials such as adhesives, coatings, and electronic substrates. A recent breakthrough by researchers at Stanford University revealed that incorporating this compound into polymer matrices significantly enhances their mechanical strength and resistance to UV degradation.

The synthesis of CAS No. 1804382-75-9 involves a multi-step process that typically begins with the bromination of methylbenzoate derivatives followed by nucleophilic substitution with trifluoromethyllithium reagents. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and environmentally friendly.

From an environmental perspective, the ecological impact of 3,6-Bis(trifluoromethyl)-2-methylbenzoic acid has been a subject of concern due to its fluorinated nature. Fluorinated compounds are known to persist in the environment for extended periods and can bioaccumulate in aquatic organisms. However, recent studies have shown that under certain biodegradation conditions, this compound can be effectively metabolized by microorganisms, reducing its environmental footprint.

In conclusion, CAS No. 1804382-75-9, or 3,6-Bis(trifluoromethyl)-2-methylbenzoic acid, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry.